Cas no 2000149-29-9 (tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate
• CAS No: 2000149-29-9
• MF: C₁₃H₁₈BrFN₂O₂
• MW: 333.196626186371
• CID: 6543517
• PubChem ID: 165607982
• Update Time: 2025-11-06

tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate
• EN300-1888534
• 2000149-29-9
• tert-butyl N-[2-amino-1-(2-bromo-4-fluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H18BrFN2O2/c1-13(2,3)19-12(18)17-11(7-16)9-5-4-8(15)6-10(9)14/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： IETCBOUEZXYCGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 332.05357g/mol
• Monoisotopic Mass: 332.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate

Professional Introduction to Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate (CAS No. 2000149-29-9)

Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate, a compound with the chemical formula C₁₃H₁₉BrFNC₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2000149-29-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a tert-butyl group, an amino group, and a bromo-fluorinated aromatic ring makes this molecule a versatile intermediate in synthetic organic chemistry.

The structure of Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate is characterized by its high degree of functionalization, which allows for diverse chemical modifications. The tert-butyl group provides steric hindrance, influencing the reactivity of the molecule in various synthetic pathways. Meanwhile, the amino and carbamate functionalities make it a valuable precursor for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The bromo-fluorophenyl moiety in Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate is particularly noteworthy, as it has been shown to enhance the bioavailability of drug candidates. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is crucial.

One of the most exciting applications of this compound is in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The fluorine atom in the aromatic ring can be leveraged to improve selectivity and potency, making this compound an attractive candidate for further investigation.

The synthesis of Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production methods. These advancements are crucial for ensuring that pharmaceutical intermediates like this one can be produced cost-effectively and with high purity.

Recent studies have also highlighted the role of this compound in medicinal chemistry. For instance, researchers have demonstrated that derivatives of Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate exhibit promising activity against certain enzymatic targets. This has led to the exploration of new drug candidates that could address unmet medical needs. The amino group, in particular, provides a handle for further derivatization, allowing chemists to fine-tune the properties of their compounds.

The pharmacological potential of Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate extends beyond kinase inhibitors. Preliminary studies suggest that it may also have applications in treating neurological disorders, where modulation of neurotransmitter activity is key. The combination of structural features such as the bromo-fluorophenyl ring and the carbamate moiety makes this compound a rich scaffold for innovation.

In conclusion, Tert-butyl N-2-amino-1-(2-bromo-4-fluorophenyl)ethylcarbamate (CAS No. 2000149-29-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic versatility make it an invaluable tool for chemists and biologists alike. As our understanding of fluorinated compounds grows, so too does the promise they hold for future therapeutic breakthroughs.